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Introduction

Stiolto Respimat® is a combination inhalation spray containing tiotropium, a long-acting
muscarinic antagonist (LAMA), and olodaterol, a long-acting beta2-agonist (LABA).[1][2][3] This
dual bronchodilator is indicated for the long-term, once-daily maintenance treatment of patients
with chronic obstructive pulmonary disease (COPD), including chronic bronchitis and
emphysema.[4][5] Clinical evidence has demonstrated its efficacy in improving lung function
and reducing the frequency of exacerbations, which are acute events characterized by a
worsening of respiratory symptoms.[6][7][8] These application notes provide a comprehensive
overview of the use of Stiolto Respimat® in exacerbation studies, including its mechanism of
action, summaries of key clinical trial data, and detailed experimental protocols.

Mechanism of Action in Preventing Exacerbations
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The two active components of Stiolto Respimat®, tiotropium and olodaterol, work through
distinct but complementary mechanisms to achieve bronchodilation and reduce the risk of
COPD exacerbations.

 Tiotropium: As a LAMA, tiotropium blocks the action of acetylcholine at M3 muscarinic
receptors in the smooth muscles of the airways.[1][2] This inhibition of cholinergic nerve
impulses leads to relaxation of the airway smooth muscle, resulting in bronchodilation.[1][2]

o Olodaterol: As a LABA, olodaterol selectively stimulates beta2-adrenergic receptors on the
surface of airway smooth muscle cells.[2] This activation stimulates the enzyme adenylyl
cyclase, which increases the intracellular concentration of cyclic adenosine monophosphate
(cAMP).[2] Elevated cAMP levels lead to the relaxation of bronchial smooth muscle, resulting
in bronchodilation.[1][2]

The synergistic effect of these two mechanisms provides comprehensive and sustained
bronchodilation, which helps to reduce airflow limitation, improve lung emptying, and
consequently decrease the likelihood of exacerbations.[9]

Signaling Pathway
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Caption: Signaling pathways of Tiotropium and Olodaterol in airway smooth muscle cells.

Key Exacerbation Studies: Data Summary
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The efficacy of Stiolto Respimat® in reducing COPD exacerbations has been evaluated in
several large-scale clinical trials. The DYNAGITO and TONADO trials are pivotal in
understanding its clinical application.

DYNAGITO Trial

The DYNAGITO trial was a 52-week, randomized, double-blind, active-controlled, parallel-
group study that compared the effect of Stiolto Respimat® (tiotropium/olodaterol 5/5 pg) with
Spiriva® Respimat® (tiotropium 5 pg) on the rate of moderate to severe COPD exacerbations
in 7,880 patients with a history of exacerbations.[6][10][11]

Stiolto Spiriva® .
Outcome . . Rate Ratio

Respimat® Respimat® P-value
Measure (99% ClI)

(n=3939) (n=3941)
Annualized Rate
of Moderate to

0.93 1.00 0.93(0.85, 1.02) 0.0498
Severe
Exacerbations

Data sourced from the DYNAGITO trial results.[11] Although the reduction in the primary
endpoint did not reach the pre-specified significance level of p<0.01, the results indicated a
trend towards a lower rate of exacerbations with Stiolto Respimat®.[6][10][11]

TONADO Trials (Pooled Analysis with DYNAGITO)

A post-hoc pooled analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials provided a
larger dataset to evaluate the effect of tiotropium/olodaterol on exacerbation rates compared to
tiotropium alone.[7]
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Outcome Tiotropium/Olo  Tiotropium 5 Rate Ratio
Measure daterol 5/5 pg V[s] (95% CI)

P-value

Rate of
Moderate/Severe

) 0.68 0.77 0.89 (0.84, 0.95) 0.0003
Exacerbations

(per patient-year)

Rate of
Hospitalized

) 0.11 0.13 0.86 (0.75, 0.99) 0.0380
Exacerbations

(per patient-year)

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[7] This larger analysis
demonstrated a statistically significant reduction in the rate of moderate to severe
exacerbations and exacerbations requiring hospitalization with Stiolto Respimat® compared
to tiotropium monotherapy.[7]

Experimental Protocols
DYNAGITO Trial Protocol

Objective: To demonstrate the superiority of Stiolto Respimat® over Spiriva® Respimat® in
reducing the rate of moderate to severe COPD exacerbations.[11]

Study Design: A 52-week, multicenter, randomized, double-blind, active-controlled, parallel-
group trial.[11]

Patient Population:

« Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-
bronchodilator FEV1/FVC < 0.70, a post-bronchodilator FEV1 < 80% of predicted normal,
and a history of at least one moderate or severe COPD exacerbation in the 12 months prior
to screening.[4][12]

e Exclusion Criteria: Significant diseases other than COPD, a recent COPD exacerbation
requiring treatment with antibiotics or systemic corticosteroids within 6 weeks of screening, a
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history of asthma, and current treatment with oral corticosteroids for reasons other than a
COPD exacerbation.[12]

Interventions:

o Treatment Group: Tiotropium/olodaterol 5/5 pg (Stiolto Respimat®), two inhalations once
daily.

e Control Group: Tiotropium 5 pg (Spiriva® Respimat®), two inhalations once daily.
Outcome Measures:

e Primary Endpoint: Annualized rate of moderate to severe COPD exacerbations. An
exacerbation was defined as a complex of respiratory events or symptoms lasting for at least
three days and requiring treatment with systemic corticosteroids and/or antibiotics.[11]

e Secondary Endpoints: Time to first moderate or severe exacerbation, annualized rate of
exacerbations leading to hospitalization, and changes in health-related quality of life
measured by the St. George's Respiratory Questionnaire (SGRQ).

Statistical Analysis: The primary endpoint was analyzed using a negative binomial regression
model.
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Caption: Experimental workflow for the DYNAGITO clinical trial.

TONADO Trials Protocol

Objective: To demonstrate the superiority of Stiolto Respimat® over its individual components
(tiotropium and olodaterol) in improving lung function. While the primary endpoint was lung
function, exacerbation data was also collected.[2]

Study Design: Two replicate, 52-week, randomized, double-blind, active-controlled, parallel-
group trials (TONADO 1 and TONADO 2).[9]
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Patient Population:

¢ Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-
bronchodilator FEV1/FVC < 0.70, and a post-bronchodilator FEV1 < 80% of predicted
normal.

o Exclusion Criteria: Similar to the DYNAGITO trial, including a history of asthma and recent
exacerbations.

Interventions:

Tiotropium/olodaterol 5/5 pg (Stiolto Respimat®)

Tiotropium/olodaterol 2.5/5 g

Tiotropium 5 ug

Tiotropium 2.5 pg

Olodaterol 5 pg
Outcome Measures:

e Primary Endpoint: Change from baseline in FEV1 Area Under the Curve from 0O to 3 hours
(AUCO0-3) and trough FEV1 after 24 weeks of treatment.

o Secondary Endpoint (relevant to exacerbations): Rate of moderate and severe COPD
exacerbations over 52 weeks.

Statistical Analysis: Exacerbation data were analyzed using a negative binomial regression
model.
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Caption: Experimental workflow for the TONADO clinical trials.

Conclusion

Stiolto Respimat®, through its dual mechanism of action, has demonstrated efficacy in the
long-term management of COPD, including a reduction in the rate of exacerbations. The
DYNAGITO and pooled TONADO trial data provide robust evidence supporting its use in
patients with a history of exacerbations. The detailed protocols outlined in this document can
serve as a valuable resource for researchers and clinicians involved in the design and
interpretation of future studies on COPD exacerbations. It is important to note that while Stiolto
Respimat® is effective for maintenance therapy, it is not indicated for the relief of acute
bronchospasm.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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